Cas no 2549066-54-6 (4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide)

• Product Name: 4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide
• CAS No: 2549066-54-6
• MF: C₁₉H₂₈N₄O₄S
• MW: 408.515023231506
• CID: 5340378
• PubChem ID: 154583831
• Update Time: 2025-07-08

4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2549066-54-6
• AKOS040697901
• 4-tert-butyl-N-{2-oxo-2-[3-(3-oxopiperazin-1-yl)azetidin-1-yl]ethyl}benzene-1-sulfonamide
• F6472-9127
• 4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide

• Inchi： 1S/C19H28N4O4S/c1-19(2,3)14-4-6-16(7-5-14)28(26,27)21-10-18(25)23-11-15(12-23)22-9-8-20-17(24)13-22/h4-7,15,21H,8-13H2,1-3H3,(H,20,24)
• InChI Key： GHAWNXINDULTOH-UHFFFAOYSA-N
• SMILES： C1(S(NCC(=O)N2CC(N3CCNC(=O)C3)C2)(=O)=O)=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 408.18312656g/mol
• Monoisotopic Mass: 408.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.83±0.50(Predicted)

Additional information on 4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide

Comprehensive Guide to 4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide (CAS No. 2549066-54-6)

4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide (CAS No. 2549066-54-6) is a specialized sulfonamide derivative with a unique molecular structure that combines a benzenesulfonamide core with piperazine and azetidine moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a small-molecule inhibitor or modulator of protein-protein interactions, which are critical in treating various diseases.

The molecular structure of 4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide features a tert-butyl group attached to the benzene ring, enhancing its lipophilicity and stability. The presence of the piperazine and azetidine rings introduces conformational flexibility, making it a versatile scaffold for medicinal chemistry. This compound is often explored in the context of kinase inhibition and G-protein-coupled receptor (GPCR) modulation, which are hot topics in current drug development.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide?" Preliminary studies suggest its relevance in oncology, particularly in targeting signaling pathways involved in cancer cell proliferation. Additionally, its sulfonamide group may contribute to antibacterial properties, though further research is needed to confirm this.

The synthesis of CAS No. 2549066-54-6 involves multi-step organic reactions, including sulfonylation and amide coupling. Researchers often optimize these steps to improve yield and purity, as high-quality samples are essential for accurate biological testing. The compound’s solubility and stability under physiological conditions are also critical factors in its development as a drug candidate.

In the context of AI-driven drug discovery, 4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide has been studied using machine learning models to predict its binding affinity with various protein targets. This aligns with the growing trend of integrating computational chemistry and high-throughput screening to accelerate drug development.

Another frequently asked question is: "Where can I purchase CAS No. 2549066-54-6?" This compound is typically available through specialized chemical suppliers and research laboratories that cater to pharmaceutical and academic institutions. Due to its niche application, it is often synthesized on demand rather than stocked in large quantities.

From a market perspective, the demand for sulfonamide-based compounds like this one is expected to rise, driven by advancements in precision medicine and targeted therapies. Its potential as a lead compound in drug development makes it a valuable asset for biotech and pharmaceutical companies investing in novel therapeutics.

In summary, 4-(1,1-Dimethylethyl)-N-[2-oxo-2-[3-(3-oxo-1-piperazinyl)-1-azetidinyl]ethyl]benzenesulfonamide (CAS No. 2549066-54-6) represents a promising area of research in medicinal chemistry. Its unique structure and potential applications in drug discovery, kinase inhibition, and computational chemistry make it a compound of significant interest. As the field evolves, further studies will likely uncover additional therapeutic uses, solidifying its role in modern pharmacology.